N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide

• Molecular Formula: C22H18BrN3O3
• Molecular Weight: 452.3 g/mol
• IUPAC Name: N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide
• InChI: InChI=1S/C22H18BrN3O3/c1-2-9-28-18-6-3-14(4-7-18)21(27)25-17-5-8-20-19(11-17)26-22(29-20)15-10-16(23)13-24-12-15/h3-8,10-13H,2,9H2,1H3,(H,25,27)
• InChI Key: KABVLOCJROKDGA-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=CN=C4)Br

Description

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide, also known as BPIQ, is a compound that has gained attention in the field of scientific research due to its potential applications as a pharmacological tool.

Mechanism of Action

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide selectively inhibits the activity of protein kinase CK2 by binding to the ATP-binding site of the enzyme. This results in the inhibition of CK2-mediated phosphorylation of target proteins, leading to downstream effects on cellular processes.
Biochemical and Physiological Effects:
N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide has been shown to have various biochemical and physiological effects in cell culture and animal models. It has been shown to inhibit cell growth and induce apoptosis in cancer cells, reduce inflammation in animal models of arthritis, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide has several advantages for use in lab experiments, including its high selectivity for CK2, its ability to cross the blood-brain barrier, and its low toxicity. However, it also has limitations, including its relatively low potency and the need for further optimization of its pharmacokinetic properties.

Future Directions

There are several future directions for research on N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide. One area of interest is the development of more potent and selective CK2 inhibitors based on the structure of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide. Another area of interest is the investigation of the potential therapeutic applications of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide in diseases such as cancer, neurodegenerative diseases, and inflammation. Additionally, further studies are needed to optimize the pharmacokinetic properties of N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide for use in vivo.

Synthesis Methods

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide can be synthesized using a multi-step process involving the reaction of 5-bromopyridin-3-ylamine with 2-bromo-1,3-benzoxazole, followed by the reaction of the resulting intermediate with 4-propoxybenzoyl chloride. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide has been used as a pharmacological tool in various scientific research studies. It has been shown to selectively inhibit the activity of protein kinase CK2, which plays a crucial role in the regulation of cellular processes such as cell growth, differentiation, and apoptosis. N-[2-(5-bromopyridin-3-yl)-1,3-benzoxazol-5-yl]-4-propoxybenzamide has also been used in studies investigating the role of CK2 in cancer, neurodegenerative diseases, and inflammation.